Cas no 320366-70-9 (4-Quinazolinamine, 7-methoxy-6-[3-(1-piperidinyl)propoxy]-)

• Product name: 4-Quinazolinamine, 7-methoxy-6-[3-(1-piperidinyl)propoxy]-
• CAS No: 320366-70-9
• MF: C₁₇H₂₄N₄O₂
• MW: 316.39806
• CID: 1449805
• PubChem ID: 22649304

4-Quinazolinamine, 7-methoxy-6-[3-(1-piperidinyl)propoxy]- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 7-methoxy-6-[3-(1-piperidinyl)propoxy]-
• 4-amino-7-methoxy-6-(3-piperidinopropoxy)quinazoline
• DB-332082
• SCHEMBL4430442
• 320366-70-9

• Inchi： InChI=1S/C17H24N4O2/c1-22-15-11-14-13(17(18)20-12-19-14)10-16(15)23-9-5-8-21-6-3-2-4-7-21/h10-12H,2-9H2,1H3,(H2,18,19,20)
• InChI Key： KEVGFZMMVMJLHU-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C(=C1)N=CN=C2N)OCCCN3CCCCC3

Computed Properties

• Exact Mass: 316.19012
• Monoisotopic Mass: 316.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 73.5